Cas no 175965-79-4 (3-Pyridinamine,2-fluoro-4-methoxy-)

• Product Name: 3-Pyridinamine,2-fluoro-4-methoxy-
• CAS No: 175965-79-4
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• CID: 112208
• PubChem ID: 21464412
• Update Time: 2025-05-24

3-Pyridinamine,2-fluoro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,2-fluoro-4-methoxy-
• 2-Fluoro-4-methoxypyridin-3-amine
• 3-Pyridinamine,2-fluoro-4-methoxy-(9CI)
• SCHEMBL7849683
• 175965-79-4
• AKOS006361956

• Inchi： 1S/C6H7FN2O/c1-10-4-2-3-9-6(7)5(4)8/h2-3H,8H2,1H3
• InChI Key： BCTRADORHKMOSX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CN=1)OC)N

Computed Properties

• Exact Mass: 142.05431
• Monoisotopic Mass: 142.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 48.14

Additional information on 3-Pyridinamine,2-fluoro-4-methoxy-

3-Pyridinamine,2-fluoro-4-methoxy: A Comprehensive Overview

The compound 3-Pyridinamine,2-fluoro-4-methoxy (CAS No. 175965-79-4) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in applications ranging from pharmaceuticals to advanced materials. The pyridine ring serves as the central framework, with substituents at positions 2, 3, and 4: a fluorine atom at position 2, an amino group at position 3, and a methoxy group at position 4. These substituents not only influence the electronic characteristics of the molecule but also play a crucial role in its reactivity and functionality.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel materials for energy storage applications. For instance, researchers have explored the use of 3-Pyridinamine,2-fluoro-4-methoxy as a precursor for synthesizing advanced carbon materials with tailored properties. The presence of electron-withdrawing groups like the fluorine atom and electron-donating groups like the methoxy group creates a unique balance of electronic properties that can be exploited for enhancing the performance of supercapacitors and batteries. These findings underscore the potential of this compound in contributing to sustainable energy solutions.

In addition to its role in materials science, 3-Pyridinamine,2-fluoro-4-methoxy has shown promise in medicinal chemistry. The pyridine ring is known for its ability to act as a scaffold for bioactive molecules, and the substitution pattern in this compound provides opportunities for fine-tuning pharmacokinetic properties. Recent research has focused on its potential as an inhibitor of certain enzymes involved in disease pathways. For example, studies have demonstrated that this compound can modulate the activity of kinases, which are critical targets in cancer therapy. This highlights its potential as a lead compound for drug discovery efforts.

The synthesis of 3-Pyridinamine,2-fluoro-4-methoxy involves a combination of classical organic synthesis techniques and modern catalytic methods. The introduction of substituents at specific positions on the pyridine ring requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and improving scalability. These developments are particularly important for industries looking to commercialize pyridine derivatives for large-scale applications.

From an environmental perspective, understanding the fate and transport of 3-Pyridinamine,2-fluoro-4-methoxy in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to evaluate its persistence in different environmental compartments and its potential toxicity to aquatic organisms. Such studies will be essential for ensuring the safe use and disposal of this compound in industrial settings.

In conclusion, 3-Pyridinamine,2-fluoro-4-methoxy (CAS No. 175965-79-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure makes it an attractive candidate for both fundamental research and industrial development. As new insights into its properties continue to emerge from cutting-edge studies, this compound is poised to play an increasingly important role in shaping future innovations across chemistry and related fields.